Cas no 188837-53-8 (Pentafluorophenyl Pyridine-2-carboxylate)

• Product Name: Pentafluorophenyl Pyridine-2-carboxylate
• CAS No: 188837-53-8
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 115430
• PubChem ID: 2754830
• Update Time: 2025-05-26

Pentafluorophenyl Pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) pyridine-2-carboxylate
• Pentafluorophenyl pyridine-2-carboxylate
• Pentafluorophenyl picolinate
• picolinic acid pentafluorophenyl ester
• pyridine-2-carboxylic acid pentafluorophenyl ester
• Pentafluorophenyl pyridine-2-carboxylate, Pentafluorophenyl picolinate, 2-[(Pentafluorophenoxy)carbonyl]pyridine
• Z3225515668
• SCHEMBL1147834
• PENTAFLUOROPHENYLPYRIDINE-2-CARBOXYLATE
• AKOS004909437
• W-206386
• CS-0449384
• MS-22636
• Perfluorophenyl picolinate
• DTXSID90373058
• 2-pyridinecarboxylic acid (2,3,4,5,6-pentafluorophenyl) ester
• Perfluorophenyl pyridine-2-carboxylate
• KFJSLIBBYMXLTG-UHFFFAOYSA-N
• 188837-53-8
• (2,3,4,5,6-pentafluorophenyl)pyridine-2-carboxylate
• 2,3,4,5,6-PENTAFLUOROPHENYL PYRIDINE-2-CARBOXYLATE
• A813276
• Perfluorophenylpyridine-2-carboxylate95%
• Perfluorophenyl pyridine-2-carboxylate 95%
• Pentafluorophenylpyridine-2-carboxylate95%
• Pentafluorophenyl pyridine-2-carboxylate 95%
• Pentafluorophenyl Pyridine-2-carboxylate

• Inchi： 1S/C12H4F5NO2/c13-6-7(14)9(16)11(10(17)8(6)15)20-12(19)5-3-1-2-4-18-5/h1-4H
• InChI Key： KFJSLIBBYMXLTG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=CC=CN=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 289.01600
• Monoisotopic Mass: 289.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.503
• Melting Point: 55.5-59°C
• Boiling Point: 322.9°Cat760mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.566
• PSA: 39.19000
• LogP: 2.99630

Pentafluorophenyl Pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Pentafluorophenyl Pyridine-2-carboxylate

Pentafluorophenyl Pyridine-2-carboxylate: A Comprehensive Overview

The compound Pentafluorophenyl Pyridine-2-carboxylate (CAS No. 188837-53-8) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxylate group and a pentafluorophenyl substituent. The pentafluorophenyl group introduces remarkable electronic and steric properties, making this compound highly versatile in both academic research and industrial applications.

Recent studies have highlighted the importance of Pentafluorophenyl Pyridine-2-carboxylate in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of fluorinated polymers, which are widely used in high-performance electronics and optoelectronic devices. The pyridine-2-carboxylate moiety has been shown to enhance the thermal stability and mechanical properties of these materials, making them suitable for extreme environmental conditions.

In the field of medicinal chemistry, Pentafluorophenyl Pyridine-2-carboxylate has gained attention as a potential lead compound for drug discovery. Its ability to act as a bioisostere in certain therapeutic agents has been extensively studied. Recent findings suggest that this compound could serve as a building block for designing novel anti-inflammatory and anticancer drugs, owing to its unique pharmacokinetic profile and bioavailability.

The synthesis of Pentafluorophenyl Pyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the pentafluorophenol derivative. This is followed by esterification with pyridine-2-carboxylic acid under controlled conditions to form the desired product. The reaction conditions, including temperature and catalyst selection, are critical to ensuring high yields and purity of the final product.

From an environmental perspective, the stability and biodegradability of Pentafluorophenyl Pyridine-2-carboxylate have been thoroughly investigated. Studies indicate that this compound exhibits low toxicity to aquatic organisms, making it suitable for use in eco-friendly chemical processes. Its resistance to photodegradation further enhances its applicability in outdoor applications such as coatings and adhesives.

Looking ahead, the demand for Pentafluorophenyl Pyridine-2-carboxylate is expected to grow significantly due to its expanding range of applications. The development of more efficient synthesis methods and its integration into novel material systems will undoubtedly drive further innovation in this field. As research continues to uncover new potential uses, this compound is poised to play an increasingly important role in modern chemistry.